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Compound of Interest

Compound Name:
4-

(Trifluoromethyl)phenylacetonitrile

Cat. No.: B1294351 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 4-(Trifluoromethyl)phenylacetonitrile, a

key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its

utility stems from the presence of the trifluoromethyl group, which can enhance metabolic

stability, binding affinity, and lipophilicity of target molecules.

Chemical Identity and Synonyms
4-(Trifluoromethyl)phenylacetonitrile is also known by several other names in scientific

literature and chemical catalogs.

Synonyms:

(4-(Trifluoromethyl)phenyl)acetonitrile

4-(Trifluoromethyl)benzyl cyanide

2-(4-(Trifluoromethyl)phenyl)acetonitrile

p-(Trifluoromethyl)phenylacetonitrile

4-Trifluoromethylbenzeneacetonitrile
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Physicochemical Properties
The following table summarizes key quantitative data for 4-
(Trifluoromethyl)phenylacetonitrile.

Property Value Reference

CAS Number 2338-77-4 ECHA Substance Infocard

Molecular Formula C9H6F3N
PubChem Compound

Summary

Molecular Weight 185.15 g/mol
PubChem Compound

Summary

Appearance
White to light yellow crystalline

powder
Sigma-Aldrich Product Page

Melting Point 43-46 °C (109-115 °F) Sigma-Aldrich Product Page

Boiling Point 98-100 °C at 10 mmHg
PubChem Compound

Summary

Density 1.264 g/cm³
PubChem Compound

Summary

Solubility Insoluble in water

Refractive Index 1.472
PubChem Compound

Summary

Synthesis and Experimental Protocols
4-(Trifluoromethyl)phenylacetonitrile is commonly synthesized via the cyanation of 4-

(trifluoromethyl)benzyl halide. Below is a representative experimental protocol adapted from

common laboratory procedures.

Protocol: Synthesis via Cyanation of 4-
(Trifluoromethyl)benzyl Bromide
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Objective: To synthesize 4-(Trifluoromethyl)phenylacetonitrile from 4-(trifluoromethyl)benzyl

bromide and sodium cyanide.

Materials:

4-(Trifluoromethyl)benzyl bromide

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO)

Deionized water

Diethyl ether

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Heating mantle with temperature control

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve

10.0 g of 4-(trifluoromethyl)benzyl bromide in 100 mL of DMSO.

Addition of Cyanide: Carefully add 2.45 g of sodium cyanide to the solution. Caution: Sodium

cyanide is highly toxic. Handle with appropriate personal protective equipment in a well-

ventilated fume hood.

Reaction: Stir the mixture at room temperature for 12-18 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).
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Workup: Once the reaction is complete, pour the reaction mixture into 200 mL of deionized

water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

diethyl ether (3 x 50 mL).

Washing: Combine the organic layers and wash with deionized water (2 x 50 mL) to remove

residual DMSO and inorganic salts.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator to yield the crude product.

Purification (Optional): The crude 4-(Trifluoromethyl)phenylacetonitrile can be further

purified by vacuum distillation or recrystallization from a suitable solvent system (e.g.,

hexane/ethyl acetate) to yield a crystalline solid.

Logical Workflow for Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and subsequent

purification of 4-(Trifluoromethyl)phenylacetonitrile as described in the protocol above.
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Caption: Synthesis and Purification Workflow.
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Applications in Research and Development
4-(Trifluoromethyl)phenylacetonitrile serves as a crucial building block in medicinal

chemistry and materials science. It is a precursor for the synthesis of:

Pharmaceutical Ingredients: It is used in the synthesis of various drug candidates, including

inhibitors for enzymes such as cathepsins and kinases.

Agrochemicals: The trifluoromethylphenyl moiety is present in a number of modern

pesticides and herbicides.

Advanced Materials: It can be incorporated into the structure of liquid crystals and other

functional organic materials.

The versatility of the nitrile group allows for its conversion into other functional groups such as

amines, carboxylic acids, and tetrazoles, making it a valuable starting material for creating

diverse chemical libraries for drug discovery screening.

To cite this document: BenchChem. [In-Depth Technical Guide: 4-
(Trifluoromethyl)phenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294351#synonyms-for-4-trifluoromethyl-
phenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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